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Compound of Interest |

Compound Name: 3-fluoro-1-methyl-1H-indole
Cat. No.: B11924756
Get Quote

Introduction & Risk Assessment

3-Fluoro-1-methyl-1H-indole (CAS 221665-95-8) is a specialized fluorinated heterocyclic
building block, prominently utilized in drug development for the synthesis of deubiquitinating
enzyme (DUB) inhibitors, such as USP30 inhibitors targeting mitochondrial dysfunction and
cancer[1].

Causality of Hazards: The introduction of a fluorine atom at the C-3 position and a methyl group
at the N-1 position significantly increases the molecule's lipophilicity compared to the parent
indole. This heightened lipophilicity enhances cellular membrane permeability, making dermal
contact particularly hazardous. Like its structural analog 1-methylindole, it is classified as a
severe skin and eye irritant (H315, H319) and a respiratory tract irritant (H335). Furthermore,
while the C-3 fluorine provides some steric stabilization, the electron-rich pyrrole ring remains
susceptible to auto-oxidation if exposed to atmospheric oxygen and light, necessitating
stringent environmental controls during handling[2].

Hazard Profile & Quantitative Data

Understanding the physicochemical properties of 3-fluoro-1-methyl-1H-indole is critical for
predicting its behavior in the lab.
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Table 1: Physicochemical and Hazard Summary

Causality / Operational

Property | Metric Value / Classification o
Implication
Unique identifier for safety
CAS Number 221665-95-8 , _
inventory and tracking.
Low molecular weight
Molecular Weight 149.16 g/mol contributes to potential

volatility[2].

Causes skin/eye irritation;
GHS Hazard Codes H315, H319, H335 respiratory toxicity requires
exhaust ventilation.

Low temperature and lack of
Storage Conditions 2-8°C, Inert Atmosphere oxygen prevent auto-oxidation
of the indole core.

Stable C-F bonds require high-
Waste Classification Halogenated Organic temperature incineration to

prevent HF gas release.

Personal Protective Equipment (PPE) Matrix

Selecting PPE for 3-fluoro-1-methyl-1H-indole requires evaluating not just the pure
compound, but the carrier solvents (e.g., DMF, DCM, or 1,2-dichloroethane) typically used in its
synthetic applications[1].

Table 2: Glove Compatibility and Selection
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Best Operational

Glove Material Thickness Breakthrough Time
Use Case
Weighing pure solid;
Nitrile 0.11 mm > 480 min (Pure Solid) general splash

protection.

Handling solutions
Butyl Rubber 0.30 mm > 240 min (in DCM) dissolved in
halogenated solvents.

Handling solutions
Neoprene 0.15 mm > 120 min (in DMF) dissolved in polar

aprotic solvents.

Self-Validating PPE Protocol:

« Integrity Validation: Inflate the selected glove with air and submerge it in water or hold it near
your face to feel for escaping air. Causality: Micro-tears are invisible to the naked eye but will
allow highly lipophilic fluorinated indoles to penetrate directly to the skin. If bubbles appear or
air is felt, discard immediately.

 Strategic Layering: For high-risk synthetic steps (e.g., handling in DCM), double-glove with a
nitrile inner layer (for tactile dexterity) and a butyl rubber outer layer (for absolute solvent
resistance).

» Ocular Protection: Wear tightly fitting chemical safety goggles (EN 166/ANSI Z87.1
compliant). Causality: Due to the severe eye irritation risk (H319), standard safety glasses
with side shields are insufficient against volatile vapors.

Operational Workflow & Chemical Handling

To ensure scientific integrity and safety, the handling of 3-fluoro-1-methyl-1H-indole must be
restricted to a highly controlled environment.

Step-by-Step Handling Methodology:
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» Environmental Validation: Prior to opening the reagent, verify the chemical fume hood face
velocity is between 80—-100 feet per minute (fpm).

o Self-Validation: Tape a small strip of tissue to the bottom of the sash. It must pull steadily
inward. If the tissue flutters outward or hangs still, abort the procedure.

e Atmospheric Control: Purge the reaction vessel with Argon or Nitrogen for 5 minutes before
introducing the indole.

o Causality: Displacing oxygen prevents the oxidative degradation of the indole core,
ensuring high reaction yields and preventing the formation of reactive peroxide
byproducts.

o Transfer: Use a static-free, grounded spatula to transfer the solid.

o Causality: Fluorinated organics can accumulate static charge, posing a spark risk if
flammable solvents are nearby.

 Dissolution: Slowly add the solvent (e.g., 1,2-dichloroethane) while stirring. Keep the sash
lowered to the minimum operational height (typically 18 inches) to protect against
unexpected splashing or exothermic reactions.
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Workflow for handling and spill response of 3-fluoro-1-methyl-1H-indole.

Emergency Spill Response & Disposal Plan

Because 3-fluoro-1-methyl-1H-indole contains a stable C-F bond, its disposal requires
specialized high-temperature incineration.
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Step-by-Step Spill Protocol:

Evacuation & Isolation: Immediately evacuate personnel from the immediate vicinity.

o Self-Validation: Ensure the lab doors are closed and the fume hood sash is fully lowered to
maximize exhaust draw and prevent vapor migration.

o Neutralization & Absorption: Do NOT use water. Cover the spill with a dry, inert absorbent
material (e.g., vermiculite or sand).

o Causality: Water can exacerbate the spread of lipophilic compounds and may react
violently with concurrent synthetic reagents (e.g., electrophilic fluorinating agents used in
indole synthesis).

¢ Collection: Using a non-sparking plastic scoop, transfer the absorbed mixture into a heavy-
duty, sealable polyethylene hazardous waste container.

o Surface Decontamination: Wash the spill area with a 5% sodium bicarbonate solution
followed by a soap and water wash. Causality: Soap acts as a surfactant to lift and remove
residual lipophilic traces that water alone cannot dissolve.

Disposal Plan:

e Segregation: Strictly segregate 3-fluoro-1-methyl-1H-indole waste into "Halogenated
Organic Waste" containers.

o Labeling: Clearly label the container with "Contains Fluorinated Indoles - Incinerate Only." Do
not mix with acidic waste streams, as indoles can undergo uncontrolled, heat-generating
polymerization under strongly acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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